Cas no 1239462-77-1 (5-bromo-7-(trifluoromethyl)quinoline)

• Product Name: 5-bromo-7-(trifluoromethyl)quinoline
• CAS No: 1239462-77-1
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• MDL: MFCD20527914
• CID: 2625148
• PubChem ID: 68755046
• Update Time: 2025-05-20

5-bromo-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-(trifluoromethyl)quinoline
• C10H5BrF3N
• 1239462-77-1
• MFCD20527914
• AS-42336
• DTXSID10738963
• CS-0443217
• QZJNYPTZDZADOK-UHFFFAOYSA-N
• SCHEMBL3711073
• AKOS027254195
• SB69847

• MDL： MFCD20527914
• Inchi： 1S/C10H5BrF3N/c11-8-4-6(10(12,13)14)5-9-7(8)2-1-3-15-9/h1-5H
• InChI Key： QZJNYPTZDZADOK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 274.95575g/mol
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 5-bromo-7-(trifluoromethyl)quinoline

5-Bromo-7-(trifluoromethyl)quinoline (CAS No. 1239462-77-1): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

5-Bromo-7-(trifluoromethyl)quinoline (CAS No. 1239462-77-1) is a highly functionalized quinoline derivative that has gained significant attention in modern chemical research. This heterocyclic compound combines the unique electronic properties of both bromine and trifluoromethyl substituents, making it particularly valuable for pharmaceutical intermediates and advanced material synthesis. The molecular structure features a quinoline core substituted at the 5-position with bromine and at the 7-position with a trifluoromethyl group, creating a distinctive electronic profile that influences its reactivity and applications.

The growing interest in fluorinated quinoline compounds like 5-bromo-7-(trifluoromethyl)quinoline stems from their remarkable potential in drug discovery programs. Researchers are particularly drawn to this compound because the CF3 group enhances metabolic stability and membrane permeability, while the bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions. Recent studies in medicinal chemistry have highlighted the importance of such halogenated quinoline derivatives in developing new kinase inhibitors and antimicrobial agents, addressing critical needs in healthcare.

From a synthetic chemistry perspective, 5-bromo-7-(trifluoromethyl)quinoline serves as a valuable building block for constructing more complex molecular architectures. The compound's reactivity patterns make it suitable for various palladium-catalyzed coupling reactions, including Suzuki, Stille, and Buchwald-Hartwig reactions. This versatility has led to its increasing use in the preparation of OLED materials, where fluorinated heterocycles contribute to improved electron transport properties and device performance. The compound's thermal stability and unique electronic characteristics also make it interesting for applications in organic electronics and photovoltaic materials.

The pharmaceutical industry has shown particular interest in 5-bromo-7-(trifluoromethyl)quinoline derivatives as potential anticancer agents. Recent publications have demonstrated that structural analogs of this compound exhibit promising activity against various protein kinases involved in cancer cell proliferation. The combination of quinoline pharmacophore with fluorine atoms and bromine substituents appears to enhance binding affinity to biological targets while maintaining favorable ADME properties. This has spurred significant research activity around this molecular scaffold, with several patent applications filed in recent years covering its therapeutic applications.

In material science, the electronic properties of 5-bromo-7-(trifluoromethyl)quinoline make it attractive for developing advanced functional materials. The strong electron-withdrawing nature of the trifluoromethyl group, combined with the quinoline π-system, creates materials with unique charge transport characteristics. Researchers are exploring its incorporation into organic semiconductors, liquid crystal displays, and fluorescent probes. The bromine substituent provides a convenient site for further structural elaboration, allowing materials scientists to fine-tune the compound's properties for specific applications.

The synthesis of 5-bromo-7-(trifluoromethyl)quinoline typically involves multi-step organic transformations starting from commercially available quinoline precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the growing importance of sustainable practices in chemical manufacturing. Recent advancements in catalytic fluorination and regioselective bromination have improved the efficiency of producing this valuable intermediate, making it more accessible for research and development purposes.

Quality control and characterization of 5-bromo-7-(trifluoromethyl)quinoline require advanced analytical techniques. The compound is typically characterized by NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and elemental analysis. High-performance liquid chromatography (HPLC) is commonly employed to ensure purity, especially for pharmaceutical applications where stringent quality standards apply. The crystalline form of the compound has been studied by X-ray diffraction, providing valuable insights into its molecular packing and intermolecular interactions.

From a commercial perspective, the demand for 5-bromo-7-(trifluoromethyl)quinoline has been steadily increasing, driven by its expanding applications in both life sciences and material innovation. Several specialty chemical suppliers now offer this compound in research quantities, with custom synthesis options available for larger-scale requirements. The global market for functionalized quinoline derivatives is projected to grow significantly in the coming years, reflecting the compound's importance in cutting-edge research and development.

Safety considerations for handling 5-bromo-7-(trifluoromethyl)quinoline follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry place, protected from light to maintain stability over extended periods.

Future research directions for 5-bromo-7-(trifluoromethyl)quinoline are likely to focus on expanding its utility in targeted drug delivery systems and smart materials. The compound's structural features make it an attractive candidate for developing theranostic agents that combine therapeutic and diagnostic capabilities. Additionally, its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) is being explored for applications in gas storage, separation technologies, and catalysis.

In conclusion, 5-bromo-7-(trifluoromethyl)quinoline (CAS No. 1239462-77-1) represents a fascinating example of how strategic functionalization of heterocyclic compounds can lead to materials with diverse and valuable applications. Its unique combination of halogen and fluorine substituents on the quinoline scaffold creates opportunities across multiple scientific disciplines, from pharmaceutical development to advanced material design. As research continues to uncover new properties and applications for this compound, its importance in both academic and industrial settings is expected to grow substantially in the coming years.